Cas no 146175-93-1 (3-(2-bromo-5-methoxyphenyl)propanal)

• Product Name: 3-(2-bromo-5-methoxyphenyl)propanal
• CAS No: 146175-93-1
• MF: C₁₀H₁₁BrO₂
• MW: 243.097142457962
• CID: 832781
• PubChem ID: 14869670
• Update Time: 2026-04-29

3-(2-bromo-5-methoxyphenyl)propanal Chemical and Physical Properties

Names and Identifiers

• Benzenepropanal, 2-bromo-5-methoxy-
• 2-BROMO-5-METHOXY-BENZENEPROPANAL
• 3-(2-Bromo-5-methoxyphenyl)propanal
• 3-(2-Brom-5-methoxyphenyl)propanal
• LogP
• 3-(2-bromo-5-methoxyphenyl)propanal

• Inchi： InChI=1S/C10H11BrO2/c1-13-9-4-5-10(11)8(7-9)3-2-6-12/h4-7H,2-3H2,1H3
• InChI Key： HJMPBKZPGSZVOQ-UHFFFAOYSA-N
• SMILES： COC1=CC=C(C(=C1)CCC=O)Br

Computed Properties

• Exact Mass: 241.99423
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4

Experimental Properties

• PSA: 26.3

Additional information on 3-(2-bromo-5-methoxyphenyl)propanal

3-(2-Bromo-5-Methoxyphenyl)Propanal (CAS No 146175-93-1): A Comprehensive Overview

3-(2-Bromo-5-Methoxyphenyl)Propanal, also known by its CAS registry number CAS No 146175-93-1, is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a bromine atom and a methoxy group attached to a phenyl ring, further connected to a propanal moiety. The combination of these functional groups imparts distinctive chemical properties, making it a valuable molecule for various applications.

The synthesis of 3-(2-Bromo-5-Methoxyphenyl)Propanal typically involves multi-step organic reactions, often starting from readily available aromatic compounds. Recent advancements in synthetic methodologies have enabled more efficient and environmentally friendly routes to this compound. For instance, researchers have explored the use of catalytic cross-coupling reactions, such as the Suzuki-Miyaura coupling, to construct the aryl-propanal linkage with high precision and yield.

One of the most notable applications of CAS No 146175-93-1 lies in its potential as a precursor in drug discovery programs. The presence of both bromine and methoxy groups on the aromatic ring makes it an attractive candidate for medicinal chemists seeking to design bioactive molecules with specific pharmacological profiles. Recent studies have highlighted its role in modulating cellular signaling pathways, particularly those involving kinases and G-protein coupled receptors (GPCRs), which are critical targets in the treatment of diseases such as cancer and neurodegenerative disorders.

In addition to its pharmacological applications, 3-(2-Bromo-5-Methoxyphenyl)Propanal has also found utility in materials science. Its ability to undergo various types of polymerization reactions has led to its incorporation into advanced materials, such as stimuli-responsive polymers and functional coatings. For example, researchers have demonstrated that this compound can serve as a building block for constructing polymeric networks with tunable mechanical and optical properties.

The chemical stability and reactivity of CAS No 146175-93-1 have been extensively studied under various conditions. Recent investigations have revealed that the molecule exhibits excellent thermal stability up to 200°C under inert atmospheres, making it suitable for high-temperature applications. Furthermore, its reactivity towards nucleophilic substitution and oxidation reactions has been exploited in the development of novel synthetic pathways for complex organic molecules.

From an environmental perspective, understanding the fate and toxicity of 3-(2-Bromo-5-Methoxyphenyl)Propanal is crucial for its safe handling and disposal. Studies conducted under simulated environmental conditions have shown that this compound undergoes slow degradation via hydrolytic pathways, with intermediates displaying varying levels of bioaccumulation potential. Regulatory agencies are increasingly focusing on such compounds to ensure their use aligns with sustainable practices.

In conclusion, CAS No 146175-93-1, or 3-(2-Bromo-5-Methoxyphenyl)Propanal, stands as a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application techniques, positions it as a key molecule for future innovations in drug discovery, materials science, and beyond.